Cas no 1807294-06-9 (Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate)

• Product Name: Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate
• CAS No: 1807294-06-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4949735
• Update Time: 2025-06-11

Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-9(6-13)3-8(5-12)4-10(7)11(14)15-2/h3-4,13H,6H2,1-2H3
• InChI Key： MUCDQSIUCPSGDD-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C=C(C(=O)OC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate

Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate (CAS No. 1807294-06-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate, identified by its CAS number 1807294-06-9, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its complex aromatic structure, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique functional groups, including a cyano group and a hydroxymethyl moiety, make it particularly valuable for constructing intricate pharmacophores that are essential for drug development.

The importance of Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate in pharmaceutical synthesis cannot be overstated. Recent advancements in medicinal chemistry have highlighted its role in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potential applications in treating neurological disorders. The cyano group, known for its ability to enhance binding affinity, has been particularly effective in modulating receptor interactions. This has led to the discovery of new compounds with improved efficacy and reduced side effects.

In addition to its applications in neurological research, Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate has shown promise in the development of anti-inflammatory agents. The hydroxymethyl group provides a site for further functionalization, allowing chemists to design molecules that can interact with specific inflammatory pathways. Recent studies have demonstrated that derivatives of this compound can inhibit the production of pro-inflammatory cytokines, making them promising candidates for treating chronic inflammatory conditions.

The synthesis of Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate involves a series of well-established organic reactions, including esterification and cyanation. These processes are optimized to ensure high yields and purity, which are critical for pharmaceutical applications. The compound's stability under various reaction conditions further enhances its utility as an intermediate. This stability has been leveraged in multi-step syntheses where maintaining structural integrity is paramount.

One of the most compelling aspects of Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate is its adaptability in drug design. Chemists can modify its structure to explore different pharmacological profiles without losing the core functionalities that make it valuable. For example, replacing the cyano group with other electron-withdrawing or donating groups can alter the compound's interaction with biological targets. This flexibility has enabled the rapid screening of numerous derivatives, accelerating the discovery process.

The growing interest in green chemistry has also influenced the synthesis of Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate. Researchers are increasingly adopting sustainable methods to produce this intermediate while minimizing environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions have been explored to reduce waste and energy consumption. These innovations align with global efforts to promote eco-friendly pharmaceutical practices.

Another area where this compound has made significant contributions is in the development of antiviral agents. The unique structural features of Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate allow it to interfere with viral replication mechanisms. By targeting specific enzymes or receptors involved in viral entry and replication, derivatives of this compound have shown promise in preclinical studies. This has spurred further research into harnessing its potential for treating emerging viral infections.

The future prospects for Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate appear promising, with ongoing research uncovering new applications and synthetic strategies. As computational methods advance, virtual screening techniques are being used to identify novel derivatives with enhanced pharmacological properties. These computational approaches complement traditional experimental methods, providing a more efficient pipeline for drug discovery.

In conclusion, Methyl 5-cyano-3-hydroxymethyl-2-methylbenzoate (CAS No. 1807294-06-9) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and functional groups make it indispensable for developing a wide range of bioactive molecules. From anti-inflammatory agents to antiviral compounds, this compound continues to play a vital role in advancing therapeutic interventions. As research progresses, its applications are expected to expand further, solidifying its position as a cornerstone in pharmaceutical chemistry.